Cas no 952958-60-0 (4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 952958-60-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 3056571
• PubChem ID: 17390007
• Update Time: 2025-06-22

4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-ethyl)-5-o-tolyl-1,2-dihydro-pyrazol-3-one
• CHEMBL4536185
• 4-(2-Aminoethyl)-5-(o-tolyl)-1H-pyrazol-3(2H)-one
• 4-(2-aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one
• AKOS005144461
• 952958-60-0
• BBL021773
• 4-(2-aminoethyl)-5-(2-methylphenyl)-1,2-dihydropyrazol-3-one
• STK894490
• 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C12H15N3O/c1-8-4-2-3-5-9(8)11-10(6-7-13)12(16)15-14-11/h2-5H,6-7,13H2,1H3,(H2,14,15,16)
• InChI Key： GELYQBFHRGBSLF-UHFFFAOYSA-N
• SMILES： O=C1C(CCN)=C(C2C=CC=CC=2C)NN1

Computed Properties

• Exact Mass: 217.121512110Da
• Monoisotopic Mass: 217.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one

Professional Introduction to Compound with CAS No. 952958-60-0 and Product Name: 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one

The compound identified by the CAS number 952958-60-0 and the product name 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrazolone core, has garnered attention due to its unique structural properties and potential therapeutic applications. The molecular structure incorporates a 4-(2-Aminoethyl) substituent and a 5-(2-methylphenyl) group, which contribute to its distinct chemical behavior and reactivity. Such features make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery, with pyrazolone derivatives emerging as particularly versatile scaffolds. The 1,2-dihydro-3H-pyrazol-3-one moiety is known for its ability to engage in various biological interactions, making it a valuable component in the design of bioactive molecules. The presence of the 2-Aminoethyl side chain enhances the compound's solubility and binding affinity, which are critical factors in drug design. These attributes have positioned this compound as a subject of intense interest for researchers aiming to develop new therapeutic agents.

Recent studies have highlighted the pharmacological potential of 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one in modulating inflammatory pathways and enzyme activity. The compound's ability to interact with biological targets such as kinases and phosphodiesterases has been explored in preclinical models. For instance, research indicates that derivatives of this structure may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. This aligns with the growing demand for novel anti-inflammatory agents that offer improved efficacy and reduced side effects compared to traditional therapies.

The 5-(2-methylphenyl) group in the molecule contributes to its stability and bioavailability, which are essential for effective drug delivery. Computational modeling studies have suggested that this substituent enhances the compound's binding affinity to target proteins by optimizing van der Waals interactions and hydrogen bonding networks. Such insights have guided synthetic modifications aimed at improving pharmacokinetic profiles. Additionally, the 4-(2-Aminoethyl) moiety has been found to facilitate intracellular uptake, further enhancing its therapeutic potential.

Advances in synthetic methodologies have enabled the efficient preparation of 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one, making it more accessible for large-scale studies. Techniques such as multi-step organic synthesis combined with catalytic processes have streamlined production while maintaining high purity standards. These advancements are crucial for translating laboratory discoveries into viable drug candidates. Furthermore, green chemistry principles have been integrated into synthetic routes to minimize environmental impact, reflecting a commitment to sustainable pharmaceutical development.

The compound's potential extends beyond inflammation modulation; preliminary investigations suggest it may also exhibit antioxidant and neuroprotective effects. The pyrazolone core is known to participate in redox reactions, which could be exploited for therapeutic benefit in conditions involving oxidative stress. For example, studies on related compounds have demonstrated their ability to scavenge reactive oxygen species (ROS) and protect neuronal cells from damage. This opens up avenues for exploring applications in neurodegenerative disorders where oxidative damage plays a significant role.

Preclinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one in animal models. These trials aim to provide comprehensive data on its pharmacokinetics, pharmacodynamics, and potential side effects. The results are expected to guide further development efforts and inform decisions regarding human clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound through the drug development pipeline efficiently.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of lead compounds like 4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one based on their biological activity profiles. HTS allows for rapid testing of thousands of compounds against various biological targets, enabling researchers to pinpoint promising candidates quickly. This approach has been instrumental in identifying novel scaffolds with therapeutic potential that might otherwise remain undiscovered through traditional methods.

The future of this compound lies in its adaptability for derivative design. By modifying functional groups or introducing additional substituents, researchers can fine-tune its biological activity and optimize its pharmacological properties. Such modifications may enhance its efficacy against specific diseases or reduce off-target effects. The flexibility offered by its molecular framework makes it an attractive platform for innovative drug design strategies.

In conclusion,4-(2-Aminoethyl)-5-(2-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features contribute to its biological activity and make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, this compound holds great potential as a future therapeutic agent.